3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-tert-butyl-N-[(Z)-(3-methylthiophen-2-yl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H18N4OS/c1-9-5-6-20-11(9)8-15-18-13(19)10-7-12(17-16-10)14(2,3)4/h5-8H,1-4H3,(H,16,17)(H,18,19)/b15-8-
• InChI Key: RZOPDLQPYCWIQT-NVNXTCNLSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NNC(=O)C2=NNC(=C2)C(C)(C)C
• Isomeric SMILES: CC1=C(SC=C1)/C=N\NC(=O)C2=NNC(=C2)C(C)(C)C
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol
• Solubility: 21.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide, also known as MTTCP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTTCP is a pyrazole derivative that has been synthesized through various methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. MMPs are a family of enzymes that play a key role in the degradation of extracellular matrix proteins, which are involved in tissue remodeling and repair.
Biochemical and Physiological Effects:
3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has been shown to exhibit various biochemical and physiological effects, including the inhibition of COX-2 and MMPs, the induction of apoptosis in cancer cells, and the inhibition of inflammatory cytokines. 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has also been shown to exhibit antioxidant and neuroprotective activities, making it a potential candidate for the treatment of various neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has some limitations, including its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide, including the development of new synthetic methods, the identification of new targets for its therapeutic applications, and the study of its potential applications in material science. Additionally, the study of the structure-activity relationship of 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide and its derivatives could provide valuable insights into its mechanism of action and potential applications.

Scientific Research Applications

3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has been shown to exhibit antitumor and anti-inflammatory activities, making it a potential candidate for the development of new drugs. In biochemistry, 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has been used as a probe to study the mechanism of action of various enzymes and proteins. In material science, 3-tert-butyl-N'-[(3-methyl-2-thienyl)methylene]-1H-pyrazole-5-carbohydrazide has been used as a building block for the synthesis of various functional materials, including metal-organic frameworks and coordination polymers.